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Compound of Interest

Compound Name: 5,6-Dihydrodihydroxycarbary!
CAS No.: 5375-49-5
Cat. No.: B6595846

Get Quote

Part 1: Executive Safety Directive

5,6-Dihydrodihydroxycarbaryl (CAS: 5375-49-5) is a dihydrodiol metabolite of Carbaryl.[1]
While often less acutely toxic than its parent compound, it retains the carbamate functional
group, rendering it a potential cholinesterase inhibitor and a significant aquatic toxin.

The Core Directive: Treat this substance with the same rigor applied to RCRA U-Listed
carbamates (e.g., Carbaryl U279). Do not dispose of down the drain. Do not treat as general
trash. The only acceptable terminal disposal method is high-temperature incineration at an
approved facility.[1]

Key Chemical Hazards
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Hazard Class Risk Description Mechanism of Action

) Carbamylation of the serine
o Acetylcholinesterase (AChE) )
Neurotoxicity inhibition.[1] hydroxyl group in the AChE
inhibition.
active site.

o . _ Disrupts nervous system
) o High risk to invertebrates/fish. o ) )
Aguatic Toxicity function in aquatic organisms.

1
[1] o

Decomposes in alkaline
] - ) N conditions (pH > 9) to release
Chemical Stability Hydrolysis-sensitive.[1] )
methylamine and naphthol

derivatives.

Part 2: Pre-Disposal & Segregation Strategy

Effective disposal begins at the bench. You must prevent uncontrolled hydrolysis or cross-

contamination before the waste leaves your lab.

Waste Stream Segregation

Segregate 5,6-Dihydrodihydroxycarbaryl waste into Non-Halogenated Organic streams
unless it is dissolved in a halogenated solvent (e.g., Dichloromethane).[1]

o Compatible Streams: Methanol, Acetonitrile, Ethanol.[1]
e Incompatible Streams:

o Strong Bases (pH > 10): Causes rapid hydrolysis, evolving heat and potential methylamine

gas.

o Strong Oxidizers: Risk of exothermic reaction with the dihydroxy-naphthalene ring.[1]

Container Specifications

e Primary Waste Container: Amber glass or High-Density Polyethylene (HDPE).[1]

o Cap: Teflon-lined (PTFE) screw cap to prevent solvent leaching.[1]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://www.benchchem.com/product/b6595846/docs?utm_src=pdf-body#operational-guide-5-6-dihydrodihydroxycarbaryl-disposal
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Dihydrodihydroxycarbaryl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Labeling: Must read "HAZARDOUS WASTE - Carbamate Metabolite Solution."[1]

Part 3: Step-by-Step Disposal Protocol
Workflow Logic

The following diagram illustrates the decision matrix for disposing of 5,6-
Dihydrodihydroxycarbaryl based on its physical state (Solid Reference Standard vs. Liquid
Stock Solution).
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Figure 1: Decision matrix for the segregation and disposal of carbamate reference standards.
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Detailed Procedures
Scenario A: Disposing of Expired Solid Reference Standards

e Do not empty the vial. The dust hazard is significant.

Keep the substance in its original manufacturer vial with the cap tight.

Place the vial into a clear polyethylene zip-top bag.

Place this bag into the Solid Hazardous Waste Drum (usually black or blue drums in the lab).

Log Entry: Record the mass on the waste accumulation log sheet.

Scenario B: Disposing of Liquid Stock Solutions (e.g., HPLC
Waste)[1]

o Determine the primary solvent (e.g., Methanol).

e Pour the solution into the corresponding Satellite Accumulation Area (SAA) carboy (Non-
Halogenated Organic).

e Rinse: Triple rinse the empty vessel with the compatible solvent and add the rinsate to the
waste carboy.

o Cap: Ensure the carboy is capped immediately after addition to prevent volatilization.

Scenario C: Spill Cleanup (Emergency Response)

o Solid Spill: Do not dry sweep. Dampen a paper towel with water or methanol to wipe up the
powder without creating dust. Place all cleanup materials into a hazardous waste bag.

o Liquid Spill: Absorb with vermiculite or spill pads.

o Decontamination: Wash the surface with a mild detergent and water. Avoid using bleach
(hypochlorite) immediately, as it can react aggressively with high concentrations of
carbamates.

Part 4: Regulatory & Compliance Context
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RCRA Classification (USA)

While the parent compound Carbaryl is explicitly listed as U279 under the Resource
Conservation and Recovery Act (RCRA) [1], metabolites like 5,6-Dihydrodihydroxycarbaryl
are not automatically assigned this code unless they are the sole active ingredient in a
discarded commercial product.[1]

However, under 40 CFR § 261.3, the "Mixture Rule" and "Derived-From Rule" often apply in
research settings.[1]

o Best Practice: Manage 5,6-Dihydrodihydroxycarbaryl as Hazardous Waste (toxic) to
ensure compliance with local EPA and state regulations.[1]

o Waste Profile: If your facility requires a waste profile, list the constituents as "Carbamate
derivative dissolved in [Solvent Name]."

Global Harmonized System (GHS)

Ensure your waste labels reflect the following GHS classifications [2]:
e H302/H332: Harmful if swallowed or inhaled.
e H400: Very toxic to aquatic life.

References

o U.S. Environmental Protection Agency (EPA). "List of Hazardous Substances and
Reportable Quantities (40 CFR 302.4)." Electronic Code of Federal Regulations.[Link][1]

e PubChem. "5,6-Dihydrodihydroxycarbaryl (Compound Summary)." National Library of
Medicine.[Link][1]

e Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health
Standards: Toxic and Hazardous Substances (1910.1000)." [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 5,6-Dihydrodihydroxycarbaryl | C12H13NO4 | CID 79338 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Operational Guide: 5,6-Dihydrodihydroxycarbaryl
Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595846/docs#operational-guide-5-6-
dihydrodihydroxycarbaryl-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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